![molecular formula C23H24N2O4 B8280935 4-Cyano-4'-[[(3-ethoxycarbonylpiperidino)carbonyl]methyloxy]biphenyl](/img/structure/B8280935.png)
4-Cyano-4'-[[(3-ethoxycarbonylpiperidino)carbonyl]methyloxy]biphenyl
Cat. No. B8280935
M. Wt: 392.4 g/mol
InChI Key: FJOCJIICNXVJLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05922763
Procedure details
5.35 g of carbonyldiimidazole are added to a solution of 7.6 g of 4-(carboxymethyloxy)-4'-cyano-biphenyl (prepared from 4-cyano-4'-hydroxy-biphenyl and tert.butyl bromoacetate according to Example 13, but with potassium tert.butoxide as base, and subsequent ester cleaving with trifluoroacetic acid) in 30 ml of tetrahydrofuran and the resulting mixture is stirred for 0.5 hours at ambient temperature. 5.1 ml of ethyl piperidine-3-carboxylate are added and the mixture is stirred for 22 hours at ambient temperature. The tetrahydrofuran is evaporated off, the residue is taken up in ethyl acetate and washed successively with saturated sodium bicarbonate solution, 0.1N hydrochloric acid and water. After evaporation of the organic phase the residue remains as an oil.
Name
4-(carboxymethyloxy)-4'-cyano-biphenyl
Quantity
7.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(N1C=CN=C1)(N1C=CN=C1)=O.[C:13]([CH2:16][O:17][C:18]1[CH:23]=[CH:22][C:21]([C:24]2[CH:29]=[CH:28][C:27]([C:30]#[N:31])=[CH:26][CH:25]=2)=[CH:20][CH:19]=1)([OH:15])=O.[NH:32]1[CH2:37][CH2:36][CH2:35][CH:34]([C:38]([O:40][CH2:41][CH3:42])=[O:39])[CH2:33]1>O1CCCC1>[C:30]([C:27]1[CH:28]=[CH:29][C:24]([C:21]2[CH:22]=[CH:23][C:18]([O:17][CH2:16][C:13]([N:32]3[CH2:37][CH2:36][CH2:35][CH:34]([C:38]([O:40][CH2:41][CH3:42])=[O:39])[CH2:33]3)=[O:15])=[CH:19][CH:20]=2)=[CH:25][CH:26]=1)#[N:31]
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Inputs
Step One
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Name
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|
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Quantity
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5.35 g
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Type
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reactant
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Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Name
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4-(carboxymethyloxy)-4'-cyano-biphenyl
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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C(=O)(O)COC1=CC=C(C=C1)C1=CC=C(C=C1)C#N
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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5.1 mL
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Type
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reactant
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Smiles
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N1CC(CCC1)C(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture is stirred for 0.5 hours at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture is stirred for 22 hours at ambient temperature
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Duration
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22 h
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CUSTOM
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Type
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CUSTOM
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Details
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The tetrahydrofuran is evaporated off
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WASH
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Type
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WASH
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Details
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washed successively with saturated sodium bicarbonate solution, 0.1N hydrochloric acid and water
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation of the organic phase the residue
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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Smiles
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C(#N)C1=CC=C(C=C1)C1=CC=C(C=C1)OCC(=O)N1CC(CCC1)C(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
